{[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate

• IUPAC Name: [2-[(2,4-difluorophenyl)methylamino]-2-oxoethyl] 2,5-dichlorobenzoate
• InChI: InChI=1S/C16H11Cl2F2NO3/c17-10-2-4-13(18)12(5-10)16(23)24-8-15(22)21-7-9-1-3-11(19)6-14(9)20/h1-6H,7-8H2,(H,21,22)
• InChI Key: OXWAWTOOZVHNPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)CNC(=O)COC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C16H11Cl2F2NO3
• Molecular Weight: 374.2 g/mol
• CAS No.: 1794916-16-7

Description

{[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate is a useful research compound. Its molecular formula is C16H11Cl2F2NO3 and its molecular weight is 374.16. The purity is usually 95%.
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Biological Activity

The compound {[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate is a synthetic organic molecule that has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant case studies to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

• Chemical Formula : C₁₁H₈Cl₂F₂N O₃
• Molecular Weight : 295.1 g/mol
• CAS Number : 479690-12-5

This compound features a dichlorobenzoate moiety, which is known for its role in various biological applications, particularly in plant growth regulation and as a fungicide .

The biological activity of {[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate primarily stems from its ability to interact with specific biochemical pathways. The presence of the difluorophenyl group enhances lipophilicity, potentially increasing cellular uptake.

• Inhibition of Enzymatic Activity : Preliminary studies suggest that this compound may inhibit certain enzymes involved in metabolic pathways, leading to altered cellular functions.
• Modulation of Gene Expression : It may affect the expression of genes related to stress responses in plants and microorganisms, suggesting potential applications in agriculture.

Antimicrobial Properties

Research indicates that {[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate exhibits significant antimicrobial activity against various pathogens.

• Case Study : In vitro tests demonstrated that this compound effectively inhibited the growth of Burkholderia cepacia, a bacterium known for its resistance to multiple antibiotics. The minimum inhibitory concentration (MIC) was found to be lower than that of traditional antibiotics used against this pathogen .

Plant Growth Regulation

The compound has also been studied for its effects on plant growth:

• Fungicidal Activity : As a derivative of 2,5-dichlorobenzoic acid methyl ester, it acts as a fungicide and plant growth regulator. It has been shown to promote root development and enhance resistance to fungal infections in crops .

Toxicological Profile

The toxicity profile of {[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate indicates moderate toxicity levels:

• Aquatic Toxicity : It is moderately toxic to fish and other aquatic organisms .
• Mammalian Toxicity : Oral toxicity studies reveal moderate effects in mammalian models; however, detailed long-term effects remain under investigation.

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Inhibition of Burkholderia cepacia
Plant Growth Regulation	Enhanced root development
Toxicity	Moderate toxicity to aquatic life